![molecular formula C16H13N3O5 B2956098 N1-(2-carbamoylbenzofuran-3-yl)-N2-(furan-2-ylmethyl)oxalamide CAS No. 920360-01-6](/img/structure/B2956098.png)
N1-(2-carbamoylbenzofuran-3-yl)-N2-(furan-2-ylmethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2-carbamoylbenzofuran-3-yl)-N2-(furan-2-ylmethyl)oxalamide, commonly known as CBO, is a synthetic compound that has been extensively studied for its potential applications in scientific research. CBO is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a critical role in DNA repair and cell survival.
Scientific Research Applications
Catalytic Activity Enhancement
N,N'-Bis(furan-2-ylmethyl)oxalamide, a related compound, has been identified as an effective ligand for promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This method facilitates the coupling of a wide range of (hetero)aryl bromides with various amines at relatively low temperatures, showcasing its potential in pharmaceutical building block synthesis (Bhunia, S. V. Kumar, & Ma, 2017).
Antimicrobial and Antitubercular Activities
Novel dibenzo[b,d]furan-1,2,3-triazole conjugates, synthesized through a molecular design approach involving dibenzofuran, showed promising in vitro antimycobacterial activity against Mycobacterium tuberculosis. Some derivatives exhibited potent activity with low cytotoxicity, highlighting their potential as lead compounds in antitubercular drug development (Yempala, Jonnalagadda Padma Sridevi, Perumal Yogeeswari, Dharmarajan Sriram, & Srinivas Kantevari, 2014).
Material Science and Organic Electronics
A zig-zag type carbazole modified bidibenzofuran compound was synthesized as the host material for green phosphorescent organic light-emitting diodes (OLEDs). This material, featuring high triplet energy and suitable HOMO/LUMO levels, achieved high quantum efficiency in green OLEDs, demonstrating its potential in advanced display technologies (Kang, S. Jeon, & Jun Yeob Lee, 2015).
Properties
IUPAC Name |
N'-(2-carbamoyl-1-benzofuran-3-yl)-N-(furan-2-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O5/c17-14(20)13-12(10-5-1-2-6-11(10)24-13)19-16(22)15(21)18-8-9-4-3-7-23-9/h1-7H,8H2,(H2,17,20)(H,18,21)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPWZOUCUICWUSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(O2)C(=O)N)NC(=O)C(=O)NCC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.